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Introduction

Carbaspirin calcium is an antiplatelet agent used in the prevention of thromboembolic events,
including stroke. It is a complex of acetylsalicylic acid (aspirin) and urea with calcium
carbonate. Following administration, it is hydrolyzed to salicylic acid, the active metabolite
responsible for its therapeutic effects.[1] The primary mechanism of action is the irreversible
inhibition of cyclooxygenase-1 (COX-1) in platelets, which in turn blocks the synthesis of
thromboxane A2, a potent promoter of platelet aggregation.[2] This antiplatelet effect is central
to its role in preventing ischemic stroke.

These application notes provide an overview of the use of carbaspirin calcium in the context
of stroke prevention clinical trials, including its mechanism of action, relevant clinical trial
designs, and a summary of the broader landscape of antiplatelet therapy for secondary stroke
prevention.

Signaling Pathways and Mechanism of Action

Carbaspirin calcium's therapeutic effect in stroke prevention is mediated through the inhibition
of the arachidonic acid pathway in platelets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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